Cas no 769073-20-3 (4'-Methoxy-1,1'-biphenyl-4-methanamine)

• Product Name: 4'-Methoxy-1,1'-biphenyl-4-methanamine
• CAS No: 769073-20-3
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD05979987
• CID: 858907
• PubChem ID: 1393875
• Update Time: 2025-06-12

4'-Methoxy-1,1'-biphenyl-4-methanamine Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxy-biphenyl-4-methanamine
• (4'-methoxy-4-biphenyl)methylamine
• 4'-​Methoxy-[1,1'-biphenyl]​-​4-​methanamine
• NCGC00373843-01
• (4'-Methoxy-[1,1'-biphenyl]-4-yl)methanamine
• 4'-Methoxy-[1,1'-biphenyl]-4-methanamine
• C78457
• AKOS002679640
• SCHEMBL5828695
• MFCD05979987
• SB77223
• CS-0434712
• EN300-94260
• 769073-20-3
• AKOS BAR-2012
• [4-(4-methoxyphenyl)phenyl]methanamine
• 4'-Methoxy-1,1'-biphenyl-4-methanamine

• MDL： MFCD05979987
• Inchi： 1S/C14H15NO/c1-16-14-8-6-13(7-9-14)12-4-2-11(10-15)3-5-12/h2-9H,10,15H2,1H3
• InChI Key： IWMYHDWDAGSRFY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 4'-Methoxy-1,1'-biphenyl-4-methanamine

Professional Introduction to 4'-Methoxy-1,1'-biphenyl-4-methanamine (CAS No. 769073-20-3)

4'-Methoxy-1,1'-biphenyl-4-methanamine, with the chemical formula C₁₃H₁₃N, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the biphenyl derivative family, characterized by its unique structural and functional properties. The presence of a methoxy group at the 4' position and an amine group at the 4-methanamine position contributes to its distinct chemical behavior and potential applications.

The compound's molecular structure, featuring two phenyl rings connected by a methylene bridge, imparts a rigid framework that can be exploited in various chemical reactions and interactions. This structural motif is particularly valuable in the design of novel pharmaceutical agents, where specific spatial arrangements of functional groups can influence biological activity.

In recent years, research on biphenyl derivatives has seen substantial growth, driven by their versatility in medicinal chemistry. The 4'-Methoxy-1,1'-biphenyl-4-methanamine structure has been explored for its potential in developing drugs with enhanced binding affinity and selectivity. For instance, studies have indicated that modifications in the biphenyl core can lead to compounds with improved pharmacokinetic profiles, making them more suitable for therapeutic use.

One of the most intriguing aspects of this compound is its reactivity. The amine group at the 4-methanamine position allows for nucleophilic substitution reactions, which are fundamental in synthesizing more complex molecules. This reactivity has been leveraged in multi-step synthetic pathways to create derivatives with tailored properties. Additionally, the methoxy group at the 4' position can participate in various electronic interactions, influencing the overall stability and reactivity of the molecule.

The CAS No. 769073-20-3 identifier ensures precise classification and tracking of this compound in scientific literature and industrial applications. Its unique molecular characteristics make it a subject of interest for researchers investigating new synthetic methodologies and drug discovery strategies.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of biphenyl derivatives like 4'-Methoxy-1,1'-biphenyl-4-methanamine. Molecular modeling studies have suggested that this compound may exhibit promising interactions with biological targets, particularly in areas such as enzyme inhibition and receptor binding. These insights are crucial for designing experiments aimed at validating its potential as a lead compound in drug development.

The pharmaceutical industry has long been intrigued by the potential of biphenyl derivatives due to their structural diversity and functional versatility. 4'-Methoxy-1,1'-biphenyl-4-methanamine represents a prime example of how subtle modifications in molecular structure can lead to significant changes in biological activity. Researchers are exploring its utility in developing treatments for various diseases, including neurological disorders and inflammatory conditions.

In conclusion, 4'-Methoxy-1,1'-biphenyl-4-methanamine (CAS No. 769073-20-3) is a multifaceted compound with broad applications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for chemists and pharmacologists aiming to develop innovative therapeutic agents. As research continues to uncover new possibilities for this compound, its significance in advancing medical science is likely to grow further.